Cas no 1119-33-1 (H-Glu(OEt)-OH)

• Product Name: H-Glu(OEt)-OH
• CAS No: 1119-33-1
• MF: C₇H₁₃NO₄
• MW: 175.182422399521
• MDL: MFCD00037217
• CID: 40777
• PubChem ID: 3082305
• Update Time: 2025-05-21

H-Glu(OEt)-OH Chemical and Physical Properties

Names and Identifiers

• L-Glutamic acid gamma-ethyl ester
• 5-Ethyl L-Glutamate
• H-Glu(OEt)-OH
• L-Glutamic acid γ-ethyl ester
• H-Glu-Oet
• L-Glutamic Acid 5-Ethyl Ester
• L-GLUTAMIC ACID-GAMMA-ETHYL ESTER CRYSTALLINE
• (S)-2-Amino-5-ethoxy-5-oxopentanoic acid
• ETHYL G-L-GLUTAMATE
• Ethylgama-L-glutamate
• ethylglutamate
• Ethyly-L-glutamate
• N-NONYLGALLATE

• MDL： MFCD00037217
• Inchi： 1S/C7H13NO4/c1-2-12-6(9)4-3-5(8)7(10)11/h5H,2-4,8H2,1H3,(H,10,11)
• InChI Key： XMQUEQJCYRFIQS-UHFFFAOYSA-N
• SMILES： CCOC(CCC(C(=O)O)N)=O
• BRN： 1725589

Computed Properties

• Exact Mass: 175.08400
• Monoisotopic Mass: 175.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _3
• Topological Polar Surface Area: 89.6A^2

Experimental Properties

• Color/Form: White crystalline powder
• Density: 1.2843 (rough estimate)
• Melting Point: 179-185°C
• Boiling Point: 306.47°C (rough estimate)
• Flash Point: 151.3℃
• Refractive Index: 1.4353 (estimate)
• Water Partition Coefficient: Soluble in water 100 mg/ml.
• PSA: 89.62000
• LogP: 0.44190
• Merck: 4470
• Specific Rotation: +11.0 to +14.0° (c=1, H2O)

H-Glu(OEt)-OH Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• WGK Germany：3
• Storage Condition：0-10°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on H-Glu(OEt)-OH

Compound CAS No. 1119-33-1: H-Glu(OEt)-OH

The compound with CAS No. 1119-33-1, commonly referred to as H-Glu(OEt)-OH, is a significant molecule in the field of organic chemistry and biochemistry. This compound, which stands for (2S)-2-amino-4-hydroxybutanoic acid ethyl ester, is a derivative of glutamic acid, one of the most abundant amino acids in nature. The molecule's structure includes an ethyl ester group attached to the hydroxyl group of glutamic acid, making it a valuable intermediate in various chemical syntheses and biochemical studies.

H-Glu(OEt)-OH has been extensively studied for its role in peptide synthesis and as a precursor for various biologically active compounds. Its ethyl ester form makes it more lipophilic compared to the free acid, which enhances its solubility in organic solvents and facilitates its use in organic reactions. Recent research has highlighted its potential in drug delivery systems, where its ability to form self-assembled structures or incorporate into lipid nanoparticles has shown promise for targeted drug delivery.

In the context of biological applications, H-Glu(OEt)-OH has been explored for its role in neurotransmitter metabolism and as a component in peptide-based vaccines. Studies have demonstrated that this compound can influence cellular signaling pathways and modulate immune responses, making it a valuable tool in immunology research. Furthermore, its ability to act as a chiral building block in asymmetric synthesis has been leveraged to produce enantiomerically pure compounds, which are crucial for pharmacological studies.

Recent advancements in green chemistry have also brought attention to H-Glu(OEt)-OH as a sustainable reagent for organic transformations. Researchers have developed catalytic methods using this compound to promote efficient synthesis of complex molecules under mild conditions, reducing the environmental footprint of chemical processes. These developments underscore the importance of H-Glu(OEt)-OH not only in academic research but also in industrial applications.

From a structural perspective, H-Glu(OEt)-OH exhibits a unique balance between hydrophilic and hydrophobic properties due to its amino acid backbone and ester functionality. This dual nature allows it to participate in both hydrogen bonding and hydrophobic interactions, making it versatile in various chemical environments. Its conformational flexibility has been exploited in the design of bioactive peptides and as a component in supramolecular assemblies.

Looking ahead, the continued exploration of H-Glu(OEt)-OH is expected to yield further insights into its potential applications across diverse fields. Its role as a building block in synthetic biology and materials science is particularly promising, with ongoing studies focusing on its integration into bio-inspired materials and smart drug delivery systems.

In summary, CAS No. 1119-33-1 (H-Glu(OEt)-OH) stands as a testament to the intricate interplay between chemistry and biology. Its multifaceted properties and versatility make it an indispensable compound in modern research and development efforts.